Cas no 63822-86-6 (Quinoline, 3-(1H-benzimidazol-1-yl)-)
63822-86-6 structure
Product Name:Quinoline, 3-(1H-benzimidazol-1-yl)-
CAS No:63822-86-6
MF:C16H11N3
MW:245.278642892838
CID:1668250
Update Time:2024-09-12
Quinoline, 3-(1H-benzimidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 3-(1H-benzimidazol-1-yl)-
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- Inchi: 1S/C16H11N3/c1-2-6-14-12(5-1)9-13(10-17-14)19-11-18-15-7-3-4-8-16(15)19/h1-11H
- InChI Key: FWRUJDFEFQOWEL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=C(N2C=NC3=CC=CC=C32)C=1
Computed Properties
- Exact Mass: 245.09543
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 139-141 °C
- Boiling Point: 475.1±47.0 °C(Predicted)
- PSA: 30.71
- pka: 3.82±0.12(Predicted)
Quinoline, 3-(1H-benzimidazol-1-yl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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